N1-(3-fluoro-4-methylphenyl)-N2-(2-hydroxy-2-methyl-4-(methylthio)butyl)oxalamide

• IUPAC Name: N'-(3-fluoro-4-methylphenyl)-N-(2-hydroxy-2-methyl-4-methylsulfanylbutyl)oxamide
• InChI: InChI=1S/C15H21FN2O3S/c1-10-4-5-11(8-12(10)16)18-14(20)13(19)17-9-15(2,21)6-7-22-3/h4-5,8,21H,6-7,9H2,1-3H3,(H,17,19)(H,18,20)
• InChI Key: FWFKDLLAMPMMRQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)C(=O)NCC(C)(CCSC)O)F
• Molecular Formula: C15H21FN2O3S
• Molecular Weight: 328.4 g/mol

Description

The compound "N1-(3-fluoro-4-methylphenyl)-N2-(2-hydroxy-2-methyl-4-(methylthio)butyl)oxalamide" is a complex molecule that may be related to the field of organic chemistry and medicinal chemistry. While the provided papers do not directly discuss this compound, they offer insights into related chemical structures and reactions that could be relevant to its analysis.

Synthesis Analysis

The synthesis of complex organic molecules often involves multi-step reactions and the use of various reagents to introduce functional groups. Paper describes a one-pot synthetic approach to N1-(2-carboxyaryl)-N2-(aryl or H)oxalamides, which are structurally related to the compound . This method involves the Meinwald rearrangement and a new rearrangement sequence, which could potentially be adapted for the synthesis of the target compound.

Molecular Structure Analysis

Understanding the molecular structure is crucial for predicting the behavior of a compound. Paper discusses the structural analysis of a bicalutamide derivative using NMR and X-ray analysis. Similarly, the structure of "N1-(3-fluoro-4-methylphenyl)-N2-(2-hydroxy-2-methyl-4-(methylthio)butyl)oxalamide" could be elucidated using these techniques to determine its stereochemistry and conformation.

Chemical Reactions Analysis

The reactivity of a compound is influenced by its functional groups and molecular structure. Paper mentions the formation of oxalamides through a two-stage process, which could be relevant to the chemical reactions involving the compound of interest. Additionally, the self-assembled aggregates discussed in paper show selective recognition of hydrophilic compounds, which might be applicable to the compound's interaction with other molecules.

Physical and Chemical Properties Analysis

The physical and chemical properties of a compound, such as solubility, melting point, and reactivity, are determined by its molecular structure. Paper provides insights into the electrochemistry of a nitrogen acid, which could be useful for understanding the acid-base properties of the compound . The fluorometric determination method described in paper could potentially be used to detect and quantify the compound or its derivatives.